Cas no 54643-09-3 (1-pyrimidin-2-ylpropan-1-one)

• Product Name: 1-pyrimidin-2-ylpropan-1-one
• CAS No: 54643-09-3
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD11847476
• CID: 1018066
• PubChem ID: 45080307
• Update Time: 2025-04-20

1-pyrimidin-2-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrimidin-2-yl)propan-1-one
• 1-Propanone, 1-(2-pyrimidinyl)- (9CI)
• 1-pyrimidin-2-ylpropan-1-one
• AK131372
• CTK8J1809
• KB-09645
• RL04048
• SureCN882968
• QDRHBSOSIPLHIU-UHFFFAOYSA-N
• 1-Propanone, 1-(2-Pyrimidinyl)-
• ST24037675
• MFCD11847476
• A1-19704
• AKOS010016327
• D72036
• SY272792
• CS-0054932
• SB55963
• DTXSID20663939
• 54643-09-3
• 1-(2-Pyrimidinyl)-1-propanone
• SCHEMBL882968
• J-503623
• CS-15844

• MDL： MFCD11847476
• Inchi： 1S/C7H8N2O/c1-2-6(10)7-8-4-3-5-9-7/h3-5H,2H2,1H3
• InChI Key： QDRHBSOSIPLHIU-UHFFFAOYSA-N
• SMILES： O=C(C1N=CC=CN=1)CC

Computed Properties

• Exact Mass: 136.064
• Monoisotopic Mass: 136.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8
• XLogP3: 0.7